2-chloro-N-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-yl)acetamide

• IUPAC Name: 2-chloro-N-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H23ClN2OS/c16-11-14(19)18-15-17-12-9-7-5-3-1-2-4-6-8-10-13(12)20-15/h1-11H2,(H,17,18,19)
• InChI Key: JUDISDBOGYZQAK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC2=C(CCCC1)N=C(S2)NC(=O)CCl
• Molecular Formula: C15H23ClN2OS
• Molecular Weight: 314.9 g/mol
• CAS No.: 1400539-95-8

Description

“2-chloro-N-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-yl)acetamide” is a chemical compound with the molecular formula C15H23ClN2OS. It has an average mass of 314.874 Da and a monoisotopic mass of 314.121948 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex due to its large size and the presence of a cyclododeca[d][1,3]thiazol-2-yl ring. The exact 3D conformation can be determined using computational chemistry techniques.

Scientific Research Applications

Antitumor and Antioxidant Evaluation

• Research has shown that derivatives of 1,3,4-thiadiazoles, including similar compounds to 2-chloro-N-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-yl)acetamide, exhibit promising antitumor and antioxidant activities. These compounds are synthesized and characterized for their effectiveness in this domain (Hamama et al., 2013).

Antimicrobial Activity

• A study on bis-heterocyclic sulfamoyl acetamides, closely related to the compound , revealed potential as antimicrobial agents against specific strains like Pseudomonas aeruginosa and Penicillium chrysogenum (Divya et al., 2015).

Structural Analysis and Interactions

• Structural analysis of similar compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, has been conducted. This research provides insights into the molecular structure and intermolecular interactions, critical for understanding the compound's potential applications (Boechat et al., 2011).

Synthesis of Heterocyclic Compounds

• The compound has been used in the synthesis of various heterocyclic compounds, showcasing its versatility in chemical reactions and potential in developing new pharmaceuticals or materials (Obydennov et al., 2017).

Development of Anticonvulsant Agents

• It has been used in synthesizing sulfonamide thiazole moieties, which have shown promise as anticonvulsant agents. This highlights its potential in the development of new treatments for epilepsy and related disorders (Farag et al., 2012).

Future Directions

Given the lack of information about this compound, future research could focus on determining its physical and chemical properties, synthesizing it in the laboratory, studying its chemical reactions, and investigating its potential biological activities.